Cas no 654077-41-5 (1-Isoquinolinecarbonitrile,8-hydroxy-7-methoxy-(9CI))

• Product Name: 1-Isoquinolinecarbonitrile,8-hydroxy-7-methoxy-(9CI)
• CAS No: 654077-41-5
• MF: C₁₁H₈N₂O₂
• MW: 200.193422317505
• CID: 1017951
• PubChem ID: 136652357
• Update Time: 2025-04-20

1-Isoquinolinecarbonitrile,8-hydroxy-7-methoxy-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Isoquinolinecarbonitrile,8-hydroxy-7-methoxy-(9CI)
• DB-268322
• 654077-41-5
• 8-hydroxy-7-methoxyisoquinoline-1-carbonitrile
• 1-Isoquinolinecarbonitrile, 8-hydroxy-7-methoxy-

• Inchi： 1S/C11H8N2O2/c1-15-9-3-2-7-4-5-13-8(6-12)10(7)11(9)14/h2-5,14H,1H3
• InChI Key： WUFHYKPDBAQMCA-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C=CN=C(C#N)C=2C=1O

Computed Properties

• Exact Mass: 200.058577502g/mol
• Monoisotopic Mass: 200.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.1Ų